Cholest-5-en-3-yl benzoate
Cholest-5-en-3-yl benzoate
Brand Name:
Vulcanchem
CAS No.:
604-32-0
VCID:
VC0027283
InChI:
InChI=1S/C34H50O2/c1-23(2)10-9-11-24(3)29-16-17-30-28-15-14-26-22-27(36-32(35)25-12-7-6-8-13-25)18-20-33(26,4)31(28)19-21-34(29,30)5/h6-8,12-14,23-24,27-31H,9-11,15-22H2,1-5H3/t24-,27+,28+,29-,30+,31+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C
Molecular Formula:
C34H50O2
Molecular Weight:
490.8 g/mol
Cholest-5-en-3-yl benzoate
CAS No.: 604-32-0
Reference Standards
VCID: VC0027283
Molecular Formula: C34H50O2
Molecular Weight: 490.8 g/mol
| CAS No. | 604-32-0 |
|---|---|
| Product Name | Cholest-5-en-3-yl benzoate |
| Molecular Formula | C34H50O2 |
| Molecular Weight | 490.8 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C34H50O2/c1-23(2)10-9-11-24(3)29-16-17-30-28-15-14-26-22-27(36-32(35)25-12-7-6-8-13-25)18-20-33(26,4)31(28)19-21-34(29,30)5/h6-8,12-14,23-24,27-31H,9-11,15-22H2,1-5H3/t24-,27+,28+,29-,30+,31+,33+,34-/m1/s1 |
| Standard InChIKey | UVZUFUGNHDDLRQ-LLHZKFLPSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C |
| Synonyms | Cholest-5-en-3β-ol Benzoate; Cholest-5-en-3β-yl Benzoate; 3β-(Benzoyloxy)cholest-5-ene; Benzoate Cholesterol; Cholesterol Benzoate; |
| PubChem Compound | 11785 |
| Last Modified | Nov 11 2021 |
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